Cas no 2171989-81-2 (6-Bromo-2-fluoropyridine-3-sulfonamide)

• Product Name: 6-Bromo-2-fluoropyridine-3-sulfonamide
• CAS No: 2171989-81-2
• MF: C₅H₄BrFN₂O₂S
• MW: 255.064862251282
• CID: 5465958
• PubChem ID: 137949908
• Update Time: 2025-05-20

6-Bromo-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoropyridine-3-sulfonamide
• starbld0029594
• Z3037619574

• Inchi： 1S/C5H4BrFN2O2S/c6-4-2-1-3(5(7)9-4)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： VWHMNNSLLSQKNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 253.91609 g/mol
• Monoisotopic Mass: 253.91609 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.07
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 6-Bromo-2-fluoropyridine-3-sulfonamide

Introduction to 6-Bromo-2-fluoropyridine-3-sulfonamide (CAS No. 2171989-81-2)

6-Bromo-2-fluoropyridine-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2171989-81-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile structural features and potential applications in drug development. The compound’s molecular framework, featuring both bromine and fluorine substituents, makes it a valuable intermediate in synthesizing novel bioactive molecules.

The sulfonamide functional group in 6-Bromo-2-fluoropyridine-3-sulfonamide is well-known for its role in enhancing the binding affinity of molecules to biological targets. This property has been leveraged in the design of various therapeutic agents targeting infectious diseases, inflammatory conditions, and even oncological disorders. The presence of both bromine and fluorine atoms introduces unique electronic and steric effects that can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are often challenging to target with traditional drug modalities. 6-Bromo-2-fluoropyridine-3-sulfonamide has emerged as a key building block in this endeavor. Its pyridine core provides a scaffold that can be modified to interact with specific pockets on target proteins, while the sulfonamide group enhances solubility and metabolic stability. This combination has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

One of the most compelling aspects of 6-Bromo-2-fluoropyridine-3-sulfonamide is its utility in generating libraries of compounds for high-throughput screening (HTS). The bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the rapid assembly of diverse molecular structures. Similarly, the fluorine substituent can be used to modulate lipophilicity and metabolic clearance rates, making it an ideal candidate for structure-based drug design.

The pharmaceutical industry has shown particular interest in derivatives of 6-Bromo-2-fluoropyridine-3-sulfonamide for their potential antiviral and antibacterial properties. Recent studies have demonstrated that certain sulfonamides can disrupt viral replication by inhibiting essential enzymes or protein interactions. For instance, modifications to the bromo and fluoro substituents have yielded compounds with enhanced activity against RNA viruses, including those responsible for emerging infectious diseases. These findings underscore the importance of exploring sulfonamide-based scaffolds for next-generation therapeutics.

Beyond its applications in drug discovery, 6-Bromo-2-fluoropyridine-3-sulfonamide also finds utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules has made it a staple in synthetic chemistry labs worldwide. Researchers are continually uncovering new synthetic pathways that leverage its unique reactivity, further expanding its utility across multiple disciplines.

The synthesis of 6-Bromo-2-fluoropyridine-3-sulfonamide itself is a testament to the advances in organic synthesis methodologies. Modern techniques allow for efficient preparation of this compound with high purity, making it readily available for downstream applications. The process typically involves multi-step reactions starting from commercially available pyridine derivatives, followed by selective halogenation and sulfonation steps. These synthetic routes are optimized for scalability, ensuring that researchers can access sufficient quantities for both academic and industrial purposes.

In conclusion, 6-Bromo-2-fluoropyridine-3-sulfonamide represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and broad applicability make it indispensable in the pursuit of novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.